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Compound of Interest

Compound Name:
2-Chloro-4-(2-cyanophenyl)-1-

butene

CAS No.: 731772-24-0

Cat. No.: B1323581

Get Quote

Executive Summary & Chemical Profile
2-Chloro-4-(2-cyanophenyl)-1-butene (Formula: C₁₁H₁₀ClN) is a specialized intermediate,

often associated with the synthesis of conazole fungicides (e.g., Myclobutanil). Its structure

combines two distinct hazard classes: a halogenated alkene and an aryl nitrile.

Effective disposal requires a "Dual-Trigger" approach: you must manage the flammability and

alkylating potential of the chloro-alkene tail while simultaneously preventing the liberation of

hydrogen cyanide (HCN) from the nitrile group.
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Feature Hazard Implication
Critical Disposal
Constraint

Aryl Nitrile (-CN)
Metabolic toxicity; potential

HCN release in acidic media.

NEVER mix with acidic waste

streams. pH must be ≥ 8.

Vinyl Chloride Moiety

Potential alkylating agent

(carcinogen suspect);

polymerization risk.

Do not concentrate to dryness

without stabilization; treat as

high-hazard organic.

Halogenated High chlorine content.[1]

Must go to Halogenated Waste

(requires high-temp

incineration).

Pre-Disposal Stabilization (The "Bench-Top" Phase)
Objective: Render the material stable for transport to the central waste facility.

Before moving the material from the fume hood, you must verify its state. This protocol uses a

Self-Validating System to ensure no volatile hazards are generated during storage.

Protocol A: Quenching Reactive Intermediates
If the chemical is part of a crude reaction mixture (e.g., excess alkylating agent):

Dilution: Dilute the mixture with a compatible non-halogenated solvent (e.g., Ethyl Acetate) if

it is concentrated.

pH Validation (The Life-Saving Step):

Take a 0.5 mL aliquot of the waste.

Test with a broad-range pH strip.

Requirement: The waste MUST be Neutral or Basic (pH 7–10).

Corrective Action: If acidic (pH < 7), slowly add saturated Sodium Bicarbonate (NaHCO₃)

or 1M NaOH until basic. This prevents the protonation of the nitrile or any hydrolysis

byproducts that could release HCN.
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Protocol B: Container Selection
Material: High-Density Polyethylene (HDPE) or Glass (Amber preferred).

Headspace: Leave 10-15% headspace to accommodate thermal expansion.

Cap: Vented caps are recommended if the waste contains traces of oxidizers or reactive

reagents, though this specific molecule is relatively stable.

Waste Stream Segregation & Logistics
Objective: Compliance with RCRA and EU Waste Framework Directive.

This material is a "Mixed Hazard" and must be segregated correctly to avoid fines and

dangerous incinerator failures.

The Decision Logic (Graphviz Visualization)
The following diagram illustrates the critical decision nodes for segregating this specific

chemical.
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Waste: 2-Chloro-4-(2-cyanophenyl)-1-butene

Check pH Level

Is pH < 7?

Neutralize with 1M NaOH/NaHCO3

Yes

Confirm Halogen Content

No (pH 7-10)

Select Waste Stream

STREAM A: Halogenated Organic
(High BTU Incineration)

Standard Disposal

STREAM B: Cyanide Waste
(Only if free CN- detected)

If Hydrolyzed

DO NOT USE:
Acid Waste / Non-Halogenated

FORBIDDEN

Click to download full resolution via product page

Caption: Segregation logic flow ensuring pH stability prior to stream selection. Note that while it

contains a nitrile, it is typically disposed of as Halogenated Organic unless free cyanide ions

are detected.

Waste Labeling Requirements
Your waste tag must explicitly list the following constituents to protect downstream handlers:

Principal Constituent: 2-Chloro-4-(2-cyanophenyl)-1-butene (>90%)
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Hazard Checkboxes:

Toxic[2][3]

Irritant

Halogenated[1][4][5][6][7]

Special Note: "ORGANIC NITRILE - DO NOT MIX WITH ACID."

Emergency Spill Procedures
Objective: Immediate containment without generating secondary toxic gas clouds.

Warning: Do not use standard "Acid Neutralizers" on this spill.

Spill Volume Response Protocol

Minor (< 50 mL)

1. Evacuate immediate area (3 meters).2. Don

double nitrile gloves and chemical safety

goggles.3. Absorb with Vermiculite or

Polypropylene pads.4. Place in a wide-mouth

jar, label as hazardous waste, and seal.

Major (> 500 mL)

1. Evacuate Lab: Pull fire alarm if vapors are

strong.2. Isolate: Close lab doors to allow

ventilation system to purge vapors.3. Call EHS:

Do not attempt cleanup alone.4. Hazmat Info:

Inform responders of "Chlorinated Nitrile" (Risk

of HCN if water/acid is introduced).

Regulatory Compliance & Classification
To ensure your facility remains compliant, use the following codes. Note that while this specific

CAS may not be explicitly listed in 40 CFR 261.33 (P or U lists), it is regulated by characteristic.

RCRA (USA):
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D003 (Reactivity): Potentially applicable if the nitrile is deemed capable of generating toxic

gases (HCN) when exposed to pH conditions between 2 and 12.5.

F-List (F002): If the molecule was dissolved in spent halogenated solvents (e.g.,

Methylene Chloride) during synthesis.

Best Practice: Manage as Non-RCRA Regulated Halogenated Wasteunless mixed with

listed solvents, but treat with D003 precautions.

European Waste Code (EWC):

07 01 03:* Organic halogenated solvents, washing liquids and mother liquors.

16 05 06:* Laboratory chemicals consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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